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Compound of Interest

Compound Name: matrigel

Cat. No.: B1166635

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
handling Matrigel, a commonly used basement membrane matrix. Adherence to these
procedures will minimize risk and ensure the integrity of your experiments.

Personal Protective Equipment (PPE) for Matrigel
Handling

While Matrigel is not classified as a hazardous material under OSHA's Hazard Communication
Standard, it is crucial to follow standard laboratory safety protocols to protect against potential
biological and chemical exposures.[1] The following table summarizes the recommended
personal protective equipment for handling Matrigel.
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PPE Category Item Specifications and Use

Nitrile or latex gloves should
be worn at all times to prevent
) direct skin contact. Ensure
Hand Protection Gloves ] )
gloves are compatible with any
additional reagents used in the

procedure.

ANSI Z87.1-rated safety
] glasses or goggles are
Eye Protection Safety Glasses/Goggles ) )
required to protect against

splashes.[2]

A clean, buttoned lab coat
] should be worn to protect skin
Body Protection Laboratory Coat ) ]
and clothing from potential

spills.

Under normal handling
conditions in a well-ventilated
area, respiratory protection is
) ) ) not necessary. If aerosols may

Respiratory Protection Not generally required )
be generated, a risk
assessment should be
performed to determine if a

face mask is needed.

Closed-toe shoes must be
_ worn in the laboratory to
Foot Protection Closed-toe Shoes ) )
protect against spills and

falling objects.[2]

Operational Plan: Safe Handling and Disposal of
Matrigel

Proper handling and disposal of Matrigel are critical for both experimental success and
laboratory safety. Matrigel is temperature-sensitive and will begin to gel above 10°C.[3]
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Receiving and Storage:

e Upon receipt, inspect the vial for any damage.

o Store Matrigel vials at -20°C in a non-frost-free freezer.
Thawing Protocol:

e Thaw Matrigel overnight in a 2-8°C refrigerator.[3]

 Alternatively, for faster thawing, place the vial in an ice bucket, ensuring the vial is
surrounded by ice.

e Minimize temperature fluctuations by placing the ice bucket in a cold room or at the back of
the refrigerator.[3]

Handling and Preparation:

 All procedures should be conducted in a sterile environment, such as a laminar flow hood, to
prevent contamination.

o Pre-chill all pipettes, tips, and tubes that will come into contact with Matrigel to prevent
premature gelling.[3][4]

o Use pre-chilled, sterile pipette tips to aliquot the desired volume of Matrigel.

o For accurate measurement of the viscous solution, consider using positive displacement
pipettes.[3][4]

o Work quickly and efficiently to minimize the time Matrigel is at room temperature.
Disposal Plan:

« All Matrigel-contaminated materials (e.g., pipette tips, tubes, plates) should be considered
biohazardous waste.

e Collect all contaminated items in a designated biohazard waste container.
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» Dispose of the biohazard waste according to your institution's and local regulations for

biohazardous materials.

Experimental Workflow for Matrigel Handling

The following diagram illustrates the key steps in the workflow for handling Matrigel, from initial

thawing to final disposal.
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Caption: Workflow for safe handling and disposal of Matrigel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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